N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
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Description
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H15ClF3N3O2S and its molecular weight is 405.82. The purity is usually 95%.
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Scientific Research Applications
Structural Studies and Molecular Interactions
Research on similar compounds has revealed insights into their structural characteristics and molecular interactions. For instance, compounds with closely related structures have been studied for their crystalline forms and intermolecular interactions, which are crucial for understanding their physical and chemical properties. Such studies have highlighted the generation of three-dimensional arrays via various hydrogen bonds and π-interactions, providing a foundation for understanding the molecular behavior of N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide in different environments (Boechat et al., 2011).
Synthesis and Chemical Modification
The synthesis of novel compounds and their derivatives plays a significant role in expanding the applications of this chemical. Studies have demonstrated the synthesis of various derivatives through reactions involving thioacetamide compounds, aiming to explore their antimicrobial activities. Such research is pivotal for developing new chemicals with potential applications in medicine and agriculture (Mistry et al., 2009).
Potential Biological Activities
Exploratory studies on derivatives of this compound have indicated potential biological activities, including antimicrobial properties. The synthesis of novel thiazolidinone and acetidinone derivatives and their evaluation against various microorganisms highlight the biological relevance of these compounds. Such research underscores the potential therapeutic applications of these chemicals, warranting further investigation into their mechanisms of action and efficacy (Nunna et al., 2014).
Properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClF3N3O2S/c1-2-3-10-7-13(24)23-15(21-10)26-8-14(25)22-12-6-9(16(18,19)20)4-5-11(12)17/h4-7H,2-3,8H2,1H3,(H,22,25)(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTCAKWIBHQJRHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClF3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.